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Compound of Interest

Compound Name:
Phosphoric acid, dodecyl diphenyl

ester

CAS No.: 27460-02-2

Cat. No.: B1266123

Get Quote

An In-depth Technical Guide on the Physicochemical Properties of Alkyl Diphenyl Phosphate

(CAS 27460-02-2)

This technical guide provides a comprehensive overview of the available physicochemical data

for Alkyl diphenyl phosphate, identified by the CAS number 27460-02-2. The information is

intended for researchers, scientists, and professionals in drug development and material

science who require a detailed understanding of this compound's properties.

Physicochemical Data
The quantitative physicochemical properties of Alkyl diphenyl phosphate are summarized in the

tables below for easy reference and comparison.

Table 1: General and Physical Properties
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Property Value Source

Molecular Formula C24H35O4P [1][2]

Molecular Weight 418.51 g/mol [2]

Appearance Colorless oil/transparent liquid [2][3]

Color (APHA) ≤ 100 [3]

Density 1.062 g/cm³ [4]

Boiling Point 478.4°C at 760 mmHg [4]

Flash Point 256.3°C [4]

Moisture ≤ 0.1% [3]

Acid Value ≤ 0.2% [3]

Table 2: Solubility and Partition Coefficient

Property Value Source

Solubility
Chloroform (Slightly), Methanol

(Slightly)
[2]

XLogP3 8.7 [1]

Table 3: Computed Properties
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Property Value Source

Hydrogen Bond Donor Count 0 [1]

Hydrogen Bond Acceptor

Count
4 [1]

Rotatable Bond Count 16 [1]

Topological Polar Surface Area 44.8 Å² [1]

Heavy Atom Count 29 [1]

Complexity 407 [1]

Experimental Protocols
Detailed experimental protocols for the determination of the physicochemical properties of Alkyl

diphenyl phosphate are not publicly available. However, the following are general

methodologies that are typically employed for determining such properties for similar chemical

substances.

1. Determination of Boiling Point:

The boiling point is determined using a standard method such as ASTM D1120. A sample of

the substance is placed in a distillation flask connected to a condenser. A calibrated

thermometer is positioned so that the bulb is in the vapor phase. The flask is heated, and the

temperature at which the liquid boils and its vapor pressure equals the atmospheric pressure is

recorded as the boiling point.

2. Determination of Density:

The density of a liquid can be determined using a pycnometer or a digital density meter. For the

pycnometer method, a specific volume of the substance is accurately weighed at a controlled

temperature. The density is then calculated by dividing the mass of the substance by its

volume.

3. Determination of Solubility:
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To determine solubility in various solvents, a known amount of the solvent is saturated with the

solute (Alkyl diphenyl phosphate) at a specific temperature. The mixture is stirred or agitated

for a prolonged period to ensure equilibrium is reached. The concentration of the dissolved

solute is then measured using an appropriate analytical technique, such as spectroscopy or

chromatography, to determine the solubility.

Visualizations
Experimental Workflow for Physicochemical Characterization

The following diagram illustrates a general workflow for the physicochemical characterization of

a chemical substance like Alkyl diphenyl phosphate.
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A general workflow for physicochemical characterization.

Logical Relationships of Applications
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The diagram below illustrates the primary applications of Alkyl diphenyl phosphate as a flame

retardant and plasticizer.
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Applications of Alkyl Diphenyl Phosphate.

Safety and Handling
Alkyl diphenyl phosphate should be handled in a well-ventilated place.[5] Wear suitable

protective clothing, gloves, and eye/face protection.[5][6] Avoid contact with skin and eyes.[5] In

case of contact, wash the affected area with plenty of water.[6] Store the container tightly

closed in a dry, cool, and well-ventilated place.[5]

Disclaimer: The information provided in this document is for research and informational

purposes only. It is essential to consult the relevant Safety Data Sheet (SDS) before handling

this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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